Cas no 1211629-92-3 (3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide
• CAS No: 1211629-92-3
• MF: C₂₂H₂₂N₂O₄S₂
• MW: 442.551083087921
• CID: 6411280
• PubChem ID: 45583620
• Update Time: 2025-10-31

3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide
• F5834-4863
• 3-(benzenesulfonyl)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]propanamide
• 1211629-92-3
• VU0523312-1
• 3-(benzenesulfonyl)-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]propanamide
• N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)-3-(phenylsulfonyl)propanamide
• AKOS024521787

• Inchi： 1S/C22H22N2O4S2/c25-21(12-14-30(27,28)20-6-2-1-3-7-20)24-18-10-8-17(9-11-18)15-22(26)23-16-19-5-4-13-29-19/h1-11,13H,12,14-16H2,(H,23,26)(H,24,25)
• InChI Key： MACOCRHVQWZXIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1C=CC(=CC=1)CC(NCC1=CC=CS1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 442.10209953g/mol
• Monoisotopic Mass: 442.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Additional information on 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide

3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide (CAS No. 1211629-92-3): A Comprehensive Overview

3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide (CAS No. 1211629-92-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide is notable for its intricate arrangement of functional groups. The compound consists of a propanamide backbone with a benzenesulfonyl group and a thiophene-containing carbamoyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for researchers exploring new drug candidates.

In terms of synthesis, several methods have been reported for the preparation of 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide. One common approach involves the coupling of a benzenesulfonyl derivative with an appropriately substituted propanamide through a carbonylation reaction. This method typically employs transition metal catalysts to facilitate the formation of the desired product. Another synthetic route involves the use of thioether intermediates, which are then converted into the final compound through a series of well-defined chemical transformations.

The biological activities of 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders and pain conditions. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation at the cellular level.

Furthermore, preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide. These studies have revealed that the compound has favorable oral bioavailability and a prolonged half-life, which are desirable attributes for a potential therapeutic agent. Additionally, toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Recent advancements in computational chemistry have also contributed to our understanding of 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide. Molecular docking studies have provided insights into the binding interactions between this compound and its target proteins, such as cyclooxygenase (COX) enzymes. These computational models have helped researchers optimize the structure of the compound to enhance its binding affinity and selectivity for specific targets.

In addition to its anti-inflammatory properties, 3-(benzenesulfonyl)-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)phenylpropanamide has shown promise in other therapeutic areas. For instance, preliminary studies have suggested that the compound may possess anti-cancer activity by inhibiting cell proliferation and inducing apoptosis in certain cancer cell lines. These findings open up new avenues for exploring the potential applications of this compound in oncology.

The development of novel drug delivery systems has also been an area of focus for researchers working with 3-(benzenesulfonyl)-N-4-{(thiophen-2-y)methylcarbamoyl}methyl)phenylpropanamide. Nanoparticle-based formulations have been developed to improve the solubility and bioavailability of the compound, thereby enhancing its therapeutic efficacy. These delivery systems have shown promising results in preclinical studies, demonstrating improved pharmacokinetic profiles and reduced side effects compared to conventional formulations.

In conclusion, 3-(benzenesulfonyl)-N-4-{(thiophen-2-y)methylcarbamoyl}methyl)phenylpropanamide (CAS No. 1211629-92-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new applications, paving the way for innovative treatments in various medical fields.